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4-Phenylthiazole-2-

carbohydrazide

Cat. No.: B15250861

Get Quote

From Synthesis to Structural Validation: An In-Depth Technical Guide

Executive Summary
This technical guide details the spectroscopic fingerprinting and structural analysis of 4-
Phenylthiazole-2-carbohydrazide (C₁₀H₉N₃OS, MW: 219.26 g/mol ). A critical scaffold in

medicinal chemistry, this compound serves as a precursor for antimicrobial hydrazones and

anticancer agents. This document synthesizes experimental protocols with theoretical

validation (DFT), focusing on the causality behind spectral features in UV-Vis, FT-IR, NMR, and

Mass Spectrometry.

Synthesis & Purity Validation
To ensure accurate spectroscopic analysis, the analyte must be synthesized with high

regiospecificity. The Hantzsch Thiazole Synthesis is the gold standard for this architecture,

ensuring the phenyl group is positioned at C4 and the carbonyl functionality at C2.
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The synthesis proceeds in two distinct stages: cyclization to form the thiazole ester, followed by

nucleophilic acyl substitution (hydrazinolysis).

Step 1: Cyclization (Hantzsch Condensation)

Reagents: Ethyl thiooxamate (1.0 eq) + Phenacyl bromide (1.0 eq).

Solvent: Ethanol (anhydrous).

Mechanism: The sulfur of the thiooxamate attacks the

-carbon of phenacyl bromide, followed by dehydration to close the ring.

Product: Ethyl 4-phenylthiazole-2-carboxylate.

Step 2: Hydrazinolysis

Reagents: Ethyl 4-phenylthiazole-2-carboxylate + Hydrazine hydrate (excess, 99%).

Conditions: Reflux in ethanol for 4–6 hours.

Purification: Recrystallization from ethanol/DMF.
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Figure 1: Step-wise synthesis via Hantzsch condensation and subsequent hydrazinolysis.
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Fourier Transform Infrared (FT-IR) spectroscopy provides the first line of structural

confirmation. The analysis focuses on the distinguishing features between the ester precursor

and the hydrazide product.

Band Assignment Logic
The conversion of the ester (-COOEt) to the hydrazide (-CONHNH₂) introduces distinct N-H

stretching modes and shifts the carbonyl frequency (Amide I band).

Functional
Group

Wavenumber (

, cm⁻¹)
Intensity

Vibrational
Mode

Structural
Causality

Primary Amine (-

NH₂)
3300–3350 Medium, Doublet

Stretching

(Asym/Sym)

Terminal

hydrazine group;

doublet confirms

-NH₂ vs -NH.

Secondary

Amide (-NH-)
3150–3200 Medium, Broad Stretching

H-bonded amide

proton.

Carbonyl (C=O) 1650–1670 Strong
Stretching

(Amide I)

Lower frequency

than ester

(~1720 cm⁻¹)

due to resonance

donation from N

lone pair (p-

conjugation).

Imine (C=N) 1590–1610 Medium Stretching

Thiazole ring

characteristic;

confirms ring

closure.

C=C (Aromatic) 1450–1550 Variable Stretching

Phenyl ring

skeletal

vibrations.

C-S-C 680–750 Weak Stretching
Thiazole

thioether linkage.
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Self-Validating Check: The disappearance of the ester C=O band at >1700 cm⁻¹ and the

appearance of the NH₂ doublet at >3300 cm⁻¹ confirms the completion of the reaction.

Nuclear Magnetic Resonance (NMR)
NMR analysis in DMSO-d₆ is critical for confirming the regiolocation of the phenyl group (C4 vs

C5) and the integrity of the hydrazide moiety.

¹H NMR Characterization (400 MHz, DMSO-d₆)
The spectrum is characterized by three distinct regions: the hydrazide protons (exchangeable),

the thiazole singlet, and the phenyl multiplet.

9.50 – 10.50 ppm (1H, s, broad):-CONH-. The most deshielded proton due to the anisotropy
of the carbonyl and H-bonding with DMSO.

8.20 – 8.40 ppm (1H, s):Thiazole C5-H. This is the diagnostic signal.

Logic: If the phenyl group were at C5, this singlet would disappear. Its presence confirms

the 4-phenyl substitution pattern.[1]

7.80 – 8.00 ppm (2H, d, J=7-8 Hz):Phenyl Ortho-H.[2] Deshielded by the adjacent thiazole
ring.

7.30 – 7.50 ppm (3H, m):Phenyl Meta/Para-H.

4.50 – 5.00 ppm (2H, s, broad):-NH₂. Chemical shift varies significantly with concentration
and water content; typically broad due to quadrupole relaxation of nitrogen.

¹³C NMR Characterization (100 MHz, DMSO-d₆)
160–165 ppm:C=O (Carbohydrazide).[2]

160–168 ppm:Thiazole C2.[3] Highly deshielded due to the electronegative N and S atoms
and the attached carbonyl.

150–155 ppm:Thiazole C4. Quaternary carbon bearing the phenyl group.[4][5][6][7]

134 ppm:Phenyl C-ipso.

126–129 ppm:Phenyl C-ortho/meta/para.
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115–120 ppm:Thiazole C5. Significantly shielded relative to C2/C4, confirming the C-H bond.

Mass Spectrometry & Fragmentation
Mass spectrometry (ESI+) validates the molecular formula and provides structural fingerprints

through fragmentation.

Data Table[8][9][10][11][12]
Molecular Formula: C₁₀H₉N₃OS

Exact Mass: 219.05

Observed [M+H]⁺: 220.05

Fragmentation Pathway (ESI-MS/MS)
The fragmentation follows a logic of bond lability, primarily cleaving the hydrazine moiety and

the carbonyl.

Precursor Ion: [M+H]⁺ (m/z 220).

Loss of Hydrazine (-N₂H₄): Cleavage of the amide bond generates the acylium ion [Ph-

Thiazole-CO]⁺ (m/z ~188).

Loss of CO: Decarbonylation leads to the [Ph-Thiazole]⁺ cation (m/z ~160).

Ring Fragmentation: Further high-energy collision breaks the thiazole ring (loss of HCN or

CS).
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Figure 2: Proposed ESI-MS fragmentation pathway for structural confirmation.

Structural Insights (DFT & XRD)
Advanced characterization often employs Density Functional Theory (DFT) or X-Ray Diffraction

(XRD) to understand the molecule's 3D behavior, which dictates its biological binding affinity.

Conformational Analysis
Planarity: The thiazole ring and the C4-phenyl ring are generally coplanar or slightly twisted

(<15° torsion) to maximize

-conjugation. This planarity is crucial for intercalation into DNA or binding to flat active sites
(e.g., kinase domains).

Hydrazide Orientation: The -CONHNH₂ group typically adopts a trans conformation

regarding the C-N amide bond to minimize steric repulsion between the carbonyl oxygen and

the thiazole sulfur/nitrogen lone pairs.
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Electronic Properties (DFT - B3LYP/6-31G*)[1]
HOMO: Localized primarily on the thiazole ring and the hydrazide nitrogen lone pairs

(nucleophilic sites).

LUMO: Delocalized over the phenyl-thiazole

-system and the carbonyl group (electrophilic sites).

MEP (Molecular Electrostatic Potential):

Negative Potential (Red): Carbonyl Oxygen and Thiazole Nitrogen (H-bond acceptors).

Positive Potential (Blue): Hydrazide -NH/NH₂ protons (H-bond donors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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